BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: CP 122721
Hydrochloride Solution Preparation and Stability

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: CP 122721 hydrochloride
CAS No.: 145877-52-7
Cat. No.: B1652521
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

CP 122721 hydrochloride is a potent and selective non-peptide antagonist of the neurokinin 1
(NK1) receptor, a member of the G protein-coupled receptor family. It exhibits high affinity for
the human NK1 receptor, with a pIC50 of 9.8.[1] By blocking the action of Substance P, the
natural ligand for the NK1 receptor, CP 122721 has shown potential therapeutic effects,
including anxiolytic and antidepressant-like activities.[2] These application notes provide
detailed protocols for the preparation and storage of CP 122721 hydrochloride solutions to
ensure experimental consistency and accuracy.

Chemical Properties

A summary of the key chemical properties of CP 122721 hydrochloride is presented in the
table below.
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Property Value

Molecular Formula C20H23F3N20:2 - 2HCI
Molecular Weight 453.33 g/mol

CAS Number 145877-52-7
Appearance Solid Powder

Purity >98% (HPLC)

Solution Preparation

Solubility Data

CP 122721 hydrochloride is soluble in both aqueous and organic solvents. The following table
summarizes its solubility.

Maximum Concentration Maximum Concentration
Solvent

(mg/mL) (mM)
Water 45.33 100
DMSO 45.33 100

Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of CP 122721
hydrochloride in dimethyl sulfoxide (DMSO).

Materials:

CP 122721 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated precision balance
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e \ortex mixer
Procedure:

o Equilibrate: Allow the vial of CP 122721 hydrochloride powder to reach room temperature
before opening to prevent moisture condensation.

o Weighing: Accurately weigh the desired amount of the compound. For 1 mL of a 10 mM
stock solution, weigh 4.53 mg of CP 122721 hydrochloride.

» Dissolution: Add the appropriate volume of anhydrous DMSO to the vial. For a 10 mM
solution, add 1 mL of DMSO to 4.53 mg of the compound.

e Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming (e.g.,
in a 37°C water bath) can aid dissolution if necessary.

 Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile microcentrifuge tubes.

» Storage: Store the aliquots at -20°C or -80°C.

Solution Stability and Storage

While specific long-term stability data for CP 122721 hydrochloride in solution is not
extensively published, the following recommendations are based on general best practices for
small molecule inhibitors.

. Recommended
Storage Condition Solvent . Notes
Duration
Aliquoting is highly
recommended to
-20°C DMSO or Water Up to 1 month )
avoid freeze-thaw
cycles.
Preferred for longer-
-80°C DMSO or Water Up to 6 months

term storage.
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Important Considerations:

o Freeze-Thaw Cycles: Repeated freezing and thawing can lead to compound degradation
and should be avoided. Aliquoting the stock solution is crucial.

o Light Sensitivity: As a general precaution, protect solutions of CP 122721 hydrochloride
from direct light by using amber vials or by wrapping the tubes in foil.

e Working Solutions: Prepare working solutions fresh from the stock solution for each
experiment. When diluting a DMSO stock solution into an aqueous buffer or cell culture
medium, ensure the final DMSO concentration is low (typically <0.5%) to avoid solvent-
induced cellular toxicity.

Mechanism of Action and Signaling Pathway

CP 122721 is a selective antagonist of the Neurokinin 1 Receptor (NK1R), which is a G-protein
coupled receptor (GPCR). The endogenous ligand for NK1R is Substance P. The binding of
Substance P to NK1R activates Gqg/11, leading to the activation of Phospholipase C (PLC).
PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate
(IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium, and DAG
activates Protein Kinase C (PKC), leading to various downstream cellular responses. CP
122721 blocks this cascade by preventing Substance P from binding to the NK1 receptor.

Intracellular

Phns;z;uLlicp)ase € Hydrolyzes Cellular Response
a’* Release

Cell Membrane

Activates Activates

Blocks

Click to download full resolution via product page

CP 122721 blocks the Substance P/NK1R signaling pathway.
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Experimental Workflow: Solution Preparation and
Use

The following diagram outlines a typical workflow for the preparation and use of CP 122721

hydrochloride solutions in a research setting.
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Workflow for preparing and using CP 122721 hydrochloride solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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